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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488 Get Quote

For Immediate Release

For researchers, scientists, and drug development professionals, adherence to strict safety and

disposal protocols for chemical reagents is paramount. This document provides essential,

immediate safety and logistical information for the proper disposal of dicyclohexyl ketone,

ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Disposal Protocol
Dicyclohexyl ketone should be managed as a hazardous waste. The primary recommended

disposal methods are incineration in a properly equipped facility or transfer to a licensed

hazardous waste disposal company.[1] Always adhere to all federal, state, and local regulations

concerning hazardous waste disposal.

The following step-by-step guide outlines the necessary procedures for the safe handling and

disposal of dicyclohexyl ketone in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)
Before handling dicyclohexyl ketone, it is imperative to be equipped with the appropriate

personal protective equipment to minimize exposure risks.

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.
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Body Protection: A lab coat or chemical-resistant apron should be worn.

Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation,

use a NIOSH-approved respirator.

Step 2: Waste Collection and Segregation
Proper collection and segregation of dicyclohexyl ketone waste are crucial to prevent

accidental reactions and ensure compliant disposal.

Waste Container: Collect all dicyclohexyl ketone waste, including contaminated labware

and residues, in a designated, leak-proof, and clearly labeled hazardous waste container.

Chemical Incompatibility: Do not mix dicyclohexyl ketone waste with incompatible

materials. Specifically, avoid contact with strong oxidizing agents.

Solid vs. Liquid Waste: Segregate solid waste (e.g., contaminated gloves, paper towels) from

liquid waste.

Step 3: Waste Container Management
Proper management of the waste container is essential for safety and regulatory compliance.

Container Material: The container must be compatible with ketones. Refer to the table below

for suitable materials.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "Dicyclohexyl Ketone," and any other hazard warnings as required by your

institution's Environmental Health and Safety (EHS) department.

Storage: Store the sealed and labeled hazardous waste container in a designated, well-

ventilated, and secure area, away from heat sources and incompatible materials.

Step 4: Arranging for Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a certified hazardous waste disposal contractor to schedule a pickup for the dicyclohexyl
ketone waste.
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Regulatory Compliance: Dicyclohexyl ketone waste may be classified under EPA

hazardous waste codes for non-halogenated solvents, such as F003, which includes

cyclohexanone, a chemically similar substance.[1][2][3][4] This classification is due to its

ignitability.

Quantitative Data Summary
For the safe temporary storage of dicyclohexyl ketone waste, the selection of an appropriate

container is critical. The following table provides a summary of material compatibility for

ketones, based on data for cyclohexanone.

Container Material Compatibility Rating Notes

Galvanized Steel Good
Recommended for long-term

storage of ketone waste.

Polyethylene Limited

May be suitable for short-term

collection, but degradation can

occur over time.

Stainless Steel Poor
Not recommended for the

storage of cyclohexanone.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of dicyclohexyl
ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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